N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C23H27ClN4O2S
• Molecular Weight: 459 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-[[4-ethyl-5-[(4-propan-2-ylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H27ClN4O2S/c1-5-28-21(13-30-19-9-6-17(7-10-19)15(2)3)26-27-23(28)31-14-22(29)25-20-11-8-18(24)12-16(20)4/h6-12,15H,5,13-14H2,1-4H3,(H,25,29)
• InChI Key: INLWZOREKZXVOK-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)Cl)C)COC3=CC=C(C=C3)C(C)C

Description

N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, also known as CMET, is a novel chemical compound that has been widely studied for its potential therapeutic applications. CMET belongs to the class of compounds known as sulfonamides and has been found to exhibit potent biological activity against a variety of diseases.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), matrix metalloproteinases (MMPs), and phosphodiesterases (PDEs), which are involved in the development of cancer and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide have been extensively studied in various cell and animal models. N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been found to exhibit potent anti-inflammatory and anti-cancer activity by inhibiting the activity of various enzymes and signaling pathways that are involved in the development and progression of these diseases.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has several advantages and limitations for lab experiments. The advantages of N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide include its potent biological activity against various diseases, its ability to inhibit multiple enzymes and signaling pathways, and its relatively low toxicity. The limitations of N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide include its high cost of synthesis, its limited solubility in aqueous solutions, and its potential for off-target effects.

Future Directions

There are several future directions for the research on N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide. These include the development of more efficient synthesis methods for N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, the investigation of its potential therapeutic applications in other diseases, such as autoimmune diseases and neurodegenerative diseases, and the development of more potent and selective analogs of N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide.
In conclusion, N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a novel chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. Its potent biological activity against cancer and inflammation, as well as its ability to inhibit multiple enzymes and signaling pathways, make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide involves a multi-step process that includes the reaction of 4-chloro-2-methylphenylamine with 2-chloroacetyl chloride to form N-(4-chloro-2-methylphenyl)-2-chloroacetamide. This intermediate is then reacted with 4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-thiol to form N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. Several studies have shown that N-(4-chloro-2-methylphenyl)-2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide exhibits potent anti-inflammatory and anti-cancer activity by inhibiting various signaling pathways and enzymes that are involved in the development and progression of these diseases.